7-Bromobenzo[d]thiazol-5-amine

• IUPAC Name: 7-bromo-1,3-benzothiazol-5-amine
• InChI: InChI=1S/C7H5BrN2S/c8-5-1-4(9)2-6-7(5)11-3-10-6/h1-3H,9H2
• InChI Key: OJODYLGVKPSEIF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1N=CS2)Br)N
• Molecular Formula: C7H5BrN2S
• Molecular Weight: 229.10 g/mol
• CAS No.: 196205-23-9

Description

Molecular Structure Analysis

The molecular structure of 7-Bromobenzo[d]thiazol-5-amine consists of a benzothiazole ring with a bromine substituent at position 4. The thiazole ring is naturally found in Vitamin B1 (thiamine), which plays a crucial role in energy metabolism and normal nervous system function .

Physical and Chemical Properties Analysis

• Toxicity and Hazards : The compound is labeled with GHS hazard statements H317 (skin sensitization) and H319 (serious eye irritation). Proper precautions should be taken during handling .

Safety and Hazards

• Precautionary Statements : P280 (wear protective gloves/eye protection), P305+P351+P338 (in case of contact with eyes, rinse cautiously with water for several minutes), and more .

Synthesis routes and methods

Procedure details

To a solution of SnCl2.2H2O (0.5 g, 2.2 mmol) in 5 mL of HCl was added 5-nitro-7-bromobenzothiazole (82 mg, 0.32 mmol) in a portion and the resulting reaction mixture was stirred for 1 h at 25° C. The reaction mixture was basified with aq. NaOH and extracted with EtOAc. Organic extracts were dried over Na2SO4 and concentrated in vacuo to yield 70 mg (31 mmol, 96%) of the desired product.